Cas no 79780-07-7 (Phenyl 2-iodobenzoate)
Phenyl 2-iodobenzoate structure
Product Name:Phenyl 2-iodobenzoate
CAS No:79780-07-7
MF:C13H9IO2
MW:324.113836050034
CID:556261
PubChem ID:11416063
Update Time:2025-04-19
Phenyl 2-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Phenyl 2-iodobenzoate
- 2-IODO-BENZOIC ACID PHENYL ESTER
- Benzoic acid, 2-iodo-,phenyl ester
- LogP
- AKOS003500455
- SCHEMBL8420156
- 2-IODO-BENZOICACIDPHENYLESTER
- 79780-07-7
- AC-21029
- Phenyl2-iodobenzoate
- DTXSID50465241
-
- Inchi: 1S/C13H9IO2/c14-12-9-5-4-8-11(12)13(15)16-10-6-2-1-3-7-10/h1-9H
- InChI Key: HUXVVBQIQZPBNL-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1C(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 323.96473g/mol
- Monoisotopic Mass: 323.96473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.662
- Boiling Point: 390.2°C at 760 mmHg
- Flash Point: 189.8°C
- Refractive Index: 1.646
Phenyl 2-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097533-1g |
Phenyl 2-iodobenzoate |
79780-07-7 | 95% | 1g |
$400.00 | 2023-09-01 | |
| Crysdot LLC | CD12030238-5g |
Phenyl 2-iodobenzoate |
79780-07-7 | 95+% | 5g |
$856 | 2024-07-24 |
Phenyl 2-iodobenzoate Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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